Cas no 101843-96-3 ([1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-)

• Product Name: [1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-
• CAS No: 101843-96-3
• MF: C₁₂H₇Cl₃O₂
• MW: 289.54178071022
• CID: 149969
• PubChem ID: 181036
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-
• 2,4-dichloro-6-(3-chloro-4-hydroxyphenyl)phenol
• 101843-96-3
• (1,1'-Biphenyl)-2,4'-diol, 3,3',5-trichloro-
• DTXSID00144271

• Inchi： 1S/C12H7Cl3O2/c13-7-4-8(12(17)10(15)5-7)6-1-2-11(16)9(14)3-6/h1-5,16-17H
• InChI Key： WPHJOUBWWKWKLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C1C=CC(=C(C=1)Cl)O)Cl

Computed Properties

• Exact Mass: 287.95131
• Monoisotopic Mass: 287.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46